Cas no 55088-52-3 (2-phenylbut-1-en-1-one)
2-phenylbut-1-en-1-one structure
Product Name:2-phenylbut-1-en-1-one
CAS No:55088-52-3
MF:C10H10O
MW:146.185802936554
CID:375297
PubChem ID:6429333
Update Time:2025-04-19
2-phenylbut-1-en-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-phenylbut-1-en-1-one
- 2-phenylbutenal
- 2-phenylbut-2-enal
- FEMA No. 3224
- EINECS 259-476-5
- alpha -ethylidene benzene acetaldehyde
- BENZENEACETALDEHYDE, .ALPHA.-ETHYLIDENE-, (E)-
- (E)-2-phenylbut-2-enal
- MFCD00053158
- 2-Phenyl-Crotonaldehyde
- alpha -ethylidene-phenylacetaldehyde
- alpha-Ethylidenebenzeneacetaldehyde
- SCHEMBL950633
- Benzeneacetaldehyde, alpha-ethylidene-, (E)-
- alpha -ethylidenbenzeneacetaldehyde
- 2-Phenyl-2-buten-1-al
- 2-PHENYL-2-BUTENAL
- Phenylcrotonaldehyd
- FEMA 3224
- BENZENEACETALDEHYDE, .ALPHA.-ETHYLIDENE-, (.ALPHA.E)-
- NS00049278
- a-Ethylidenebenzeneacetaldehyde, 9CI
- 55088-52-3
- Crotonaldehyde, 2-phenyl-
- (2E)-2-phenylbut-2-enal
- 54075-09-1
- Benzeneacetaldehyde, alpha-ethylidene-, (alphaE)-
- FEMA No. 3224, E-
- AKOS025396900
- CHEBI:89904
- EINECS 224-567-0
- 2-Phenyl-2-butenal,(E)+(Z)
- alpha-Phenylcrotonaldehyde
- alpha-Ethylidene-Benzeneacetaldehyde
- 2-Phenylcrotonaldehyde
- (E)-2-Phenylcrotonaldehyde
- N8EMO6YRV9
- E8991Q8HSC
- 4411-89-6
- UNII-E8991Q8HSC
- a-Ethylidene-Benzeneacetaldehyde
- 2-Phenylacetaldehyde, alpha -ethylidene
- (2e)-2-phenyl-2-butenal
- 2-Butenal, 2-phenyl
- UNII-N8EMO6YRV9
- 2-Phenyl-2-butenal, (2E)-
- 2-Phenyl-2-butenal, (E)+(Z)
- Q27162088
-
- Inchi: 1S/C10H10O/c1-2-9(8-11)10-6-4-3-5-7-10/h2-8H,1H3/b9-2-
- InChI Key: DYAOGZLLMZQVHY-MBXJOHMKSA-N
- SMILES: O=C/C(=C/C)/C1C=CC=CC=1
Computed Properties
- Exact Mass: 146.0732
- Monoisotopic Mass: 146.073165
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1
- XLogP3: 2.2
Experimental Properties
- Density: 0.957
- Boiling Point: 198.1°C at 760 mmHg
- Flash Point: 69.3°C
- Refractive Index: 1.508
- PSA: 17.07
2-phenylbut-1-en-1-one Related Literature
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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